Cas no 2287302-14-9 (6-chloro-1-cyclobutyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-1-cyclobutyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287302-14-9
• MF: C₁₁H₉ClF₃N₃
• MW: 275.657471418381
• CID: 6019747
• PubChem ID: 165743554
• Update Time: 2025-06-22

6-chloro-1-cyclobutyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287302-14-9
• EN300-6749647
• 6-chloro-1-cyclobutyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C11H9ClF3N3/c12-8-5-10-9(4-7(8)11(13,14)15)16-17-18(10)6-2-1-3-6/h4-6H,1-3H2
• InChI Key： WLAZQIXHCOJCCJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC2=C(C=1)N(C1CCC1)N=N2

Computed Properties

• Exact Mass: 275.0437095g/mol
• Monoisotopic Mass: 275.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-chloro-1-cyclobutyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole

Introduction to 6-chloro-1-cyclobutyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole (CAS No: 2287302-14-9)

6-chloro-1-cyclobutyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole, identified by the CAS number 2287302-14-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the benzotriazole class, a heterocyclic structure known for its diverse biological activities. The presence of a chloro substituent at the 6-position and a trifluoromethyl group at the 5-position introduces unique electronic and steric properties, making it a promising candidate for further investigation.

The structural features of 6-chloro-1-cyclobutyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole contribute to its potential utility in various chemical and biological applications. The cyclobutyl moiety enhances the compound's lipophilicity, which can be advantageous for membrane permeability and bioavailability. Additionally, the trifluoromethyl group is known to modulate metabolic stability and binding affinity in drug design. These characteristics make it an intriguing subject for medicinal chemists exploring novel therapeutic agents.

In recent years, benzotriazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The introduction of fluorinated aromatic rings has further expanded their pharmacological spectrum. For instance, studies have demonstrated that trifluoromethyl-substituted benzotriazoles exhibit enhanced potency against certain bacterial strains due to their ability to disrupt bacterial cell wall synthesis. This mechanism is particularly relevant in the context of developing next-generation antibiotics.

The chloro substituent in 6-chloro-1-cyclobutyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole also plays a crucial role in its reactivity and biological activity. Chloro groups are commonly employed in drug design to improve binding interactions with biological targets. Research has shown that chlorinated benzotriazoles can act as scaffolds for inhibiting enzymes involved in cancer pathways. The combination of these structural elements suggests that this compound may have dual functionality, targeting multiple pathways simultaneously.

Advances in computational chemistry have enabled more efficient screening of compounds like 6-chloro-1-cyclobutyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole for potential drug candidates. Molecular docking studies have revealed that this compound interacts with several protein targets relevant to neurological disorders. The cyclobutyl ring's rigid structure facilitates precise binding to active sites, while the electron-withdrawing trifluoromethyl group enhances receptor affinity. These findings align with ongoing research into neuroprotective agents.

The agrochemical industry has also shown interest in benzotriazole derivatives due to their herbicidal and fungicidal properties. The structural modifications in 6-chloro-1-cyclobutyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole may confer resistance management benefits by targeting different enzymatic pathways in weeds and fungi. Such compounds could contribute to developing environmentally sustainable agricultural practices by reducing reliance on traditional pesticides.

In conclusion, 6-chloro-1-cyclobutyl-5-(trifluoromethyl)-1H-1,2,3-benzotriazole (CAS No: 2287302-14-9) represents a promising chemical entity with multifaceted applications in pharmaceuticals and agrochemicals. Its unique structural features position it as a valuable tool for drug discovery and crop protection strategies. Further experimental validation is warranted to fully elucidate its biological profile and therapeutic potential.